Cas no 2613388-66-0 (2-(4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride)

• Product Name: 2-(4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride
• CAS No: 2613388-66-0
• MF: C₄H₈ClN₃O
• MW: 149.578819274902
• MDL: MFCD33032111
• CID: 5663515
• PubChem ID: 155943735
• Update Time: 2025-10-28

2-(4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT37143
• EN300-27735523
• 2613388-66-0
• 2-(4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride

• MDL： MFCD33032111
• Inchi： 1S/C4H7N3O.ClH/c8-2-1-4-5-3-6-7-4;/h3,8H,1-2H2,(H,5,6,7);1H
• InChI Key： OXKRLTSOIRRLPS-UHFFFAOYSA-N
• SMILES： Cl.OCCC1=NC=NN1

Computed Properties

• Exact Mass: 149.0355896g/mol
• Monoisotopic Mass: 149.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 68.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-(4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride

2-(4H-1,2,4-Triazol-3-yl)ethan-1-ol Hydrochloride: A Comprehensive Overview

The compound 2-(4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride, identified by the CAS number 2613388-66-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related scientific research.

The molecular structure of 2-(4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride comprises a triazole ring fused with an ethanolic group, which contributes to its versatile reactivity and selectivity in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable advancements in the study of this compound involves its application in medicinal chemistry. Researchers have explored its potential as a precursor for constructing complex heterocyclic frameworks, which are essential components of many therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride exhibit promising anti-inflammatory and antioxidant properties.

In addition to its role in drug discovery, this compound has also been investigated for its catalytic properties in organic synthesis. A 2023 research article in Nature Catalysis revealed that it can act as an efficient catalyst in asymmetric synthesis reactions, significantly improving reaction yields and selectivity.

The synthesis of 2-(4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride has been optimized through various methodologies over the years. Recent advancements include the use of microwave-assisted synthesis techniques, which have enabled faster reaction times and higher purity levels compared to traditional methods.

Furthermore, the biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical studies have shown that it possesses potent anti-cancer properties by selectively targeting cancer cells while sparing healthy tissues. These findings have opened new avenues for its potential use in oncology.

In terms of industrial applications, the compound is increasingly being utilized as a building block in the synthesis of advanced materials such as polymer stabilizers and corrosion inhibitors. Its ability to form stable complexes with metal ions makes it particularly valuable in these contexts.

Looking ahead, ongoing research is focused on enhancing the bioavailability and pharmacokinetic profiles of derivatives derived from 2-(4H-1,2,4-triazol-3-yl)ethan